Cas no 5354-03-0 (4-methylphenyl 3-nitrobenzenesulfonate)

• Product Name: 4-methylphenyl 3-nitrobenzenesulfonate
• CAS No: 5354-03-0
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• CID: 938726
• PubChem ID: 300662
• Update Time: 2025-04-19

4-methylphenyl 3-nitrobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-methylphenyl 3-nitrobenzenesulfonate
• (4-methylphenyl) 3-nitrobenzenesulfonate
• DTXSID50306347
• 5354-03-0
• p-methylphenyl 3-nitrobenzenesulfonate
• NSC175843
• 4-Methylphenyl 3-nitrobenzene-1-sulfonate
• NSC-175843

• Inchi： 1S/C13H11NO5S/c1-10-5-7-12(8-6-10)19-20(17,18)13-4-2-3-11(9-13)14(15)16/h2-9H,1H3
• InChI Key： DRYHZJMDXFTOHB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 293.03583
• Monoisotopic Mass: 293.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 462.7°C at 760 mmHg
• Flash Point: 233.6°C
• Refractive Index: 1.604
• PSA: 86.51
• LogP: 4.27490